ethyl 2-[(naphthalen-1-ylmethyl)amino]-2,3-dihydro-1H-indene-2-carboxylate

• IUPAC Name: ethyl 2-(naphthalen-1-ylmethylamino)-1,3-dihydroindene-2-carboxylate
• InChI: InChI=1S/C23H23NO2/c1-2-26-22(25)23(14-18-9-3-4-10-19(18)15-23)24-16-20-12-7-11-17-8-5-6-13-21(17)20/h3-13,24H,2,14-16H2,1H3
• InChI Key: NFINHJWAJXITON-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2=CC=CC=C2C1)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H23NO2
• Molecular Weight: 345.4 g/mol
• CAS No.: 1385585-13-6

Description

Ethyl 2-[(naphthalen-1-ylmethyl)amino]-2,3-dihydro-1H-indene-2-carboxylate is a chemical compound with the molecular formula C23H23NO2. It has a molecular weight of 345.43.

Scientific Research Applications

Plant Biology and Ethylene Research

Ethylene Precursors in Plant Biology

Ethylene, a critical plant hormone, influences various aspects of plant growth and development. Studies on its precursor, 1-aminocyclopropane-1-carboxylic acid (ACC), highlight its underestimated role beyond ethylene synthesis, including its impact on plant growth and stress response mechanisms (B. V. D. Poel & D. Straeten, 2014). This research underscores the complex interplay between chemical compounds and plant biology, offering insights into how related compounds might interact with biological systems.

Material Science

Scintillator Materials

Research into plastic scintillators, for instance, explores the scintillation properties of polymers combined with various luminescent dyes. The study identifies alternative compounds that maintain scintillation efficiency and stability, highlighting the importance of chemical innovation in material science (V. N. Salimgareeva & S. Kolesov, 2005). This area of research showcases the potential for novel compounds to contribute to advancements in materials engineering and technology.

Medical Research

Chemotherapeutic Agents

Naphthalimide compounds, which share structural similarities with the molecule , are noted for their broad medicinal applications, particularly as anticancer agents. Their interaction with biological macromolecules offers extensive potential in drug development, with some derivatives currently undergoing clinical trials (Huo-Hui Gong et al., 2016). This research illustrates the compound's relevance within a pharmacological context, suggesting a possible avenue for the scientific application of ethyl 2-[(naphthalen-1-ylmethyl)amino]-2,3-dihydro-1H-indene-2-carboxylate in drug design and therapeutic interventions.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, making them potential targets for therapeutic applications .

Mode of Action

Indole derivatives are known to interact with their targets, leading to a variety of changes in cellular processes . The specific interactions and resulting changes would depend on the exact nature of the target and the structure of the indole derivative .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . The exact pathways affected would depend on the specific targets of the compound .

Result of Action

Given the broad range of biological activities associated with indole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular level .